Cas no 1128-23-0 (L-Gulono-1,4-lactone)

• Product Name: L-Gulono-1,4-lactone
• CAS No: 1128-23-0
• MF: C₆H₁₀O₆
• MW: 178.140002727509
• MDL: MFCD00064331
• CID: 40866
• PubChem ID: 24858787
• Update Time: 2025-04-18

L-Gulono-1,4-lactone Chemical and Physical Properties

Names and Identifiers

• (3S,4R,5R)-5-((S)-1,2-Dihydroxyethyl)-3,4-dihydroxydihydrofuran-2(3H)-one
• L(+)-Gulonic acid gamma-lactone
• L-gulono-1,4-lactone
• L-(+)-Gulonic Acid gamma-Lactone
• L-Gulonic acid γ-lactone
• L(+)-Gulonic acid-γ-lactone
• L-Gulonolactone
• L-Gulono-gamma-lactone
• gamma-Gulonolactone
• L-Gulonic acid gamma-lactone
• L-Gulonic gamma-lactone
• L-(+)-Gulono-1,4-lactone
• 56830VTX9G
• AK101076
• (3S,4R,5R)-5-[(1S)-1,2-dihydroxyethyl]-3,4-dihydroxyoxolan-2-one
• Gulonolactone
• Reduced ascorbic acid
• Gulon
• L-Gulonic acid g-lactone
• Gulonic acid-1,
• 1128-23-0
• .GAMMA.-GULONOLACTONE
• CHEBI:17587
• Reduced ascorbate
• C01040
• bmse000235
• MFCD00064331
• l-Gulonic acid, gamma-lactone
• L-Gulonic acid gamma-lactone, 95%
• G0235
• L-(+)-GULONIC ACID .GAMMA.-LACTONE
• L-(+)-GLUTONIC ACID GAMMA-LACTONE
• SCHEMBL418680
• DS-3671
• L-Gulonic acid
• SXZYCXMUPBBULW-SKNVOMKLSA-N
• Q27102468
• NS00074194
• UNII-56830VTX9G
• HY-W016628
• (3S,4R,5R)-5-[(1S)-1,2-dihydroxyethyl]-3,4-dihydroxydihydrofuran-2(3H)-one
• L-GULONO-.GAMMA.-LACTONE
• AKOS015901191
• DTXSID00331407
• L-Gulonic acid, g-lactone
• CS-W017344
• Gulonic acid-1,4-lactone
• A-lactone
• l-Gulonic acid, .gamma.-lactone
• 10CD678E-3FFC-46B6-8CF7-9AC5D196AE46
• L-GULONIC-gamma-LACTONE
• s6182
• A894520
• X8L
• L-Gulono-1,4-lactone

• MDL： MFCD00064331
• Inchi： 1S/C6H10O6/c7-1-2(8)5-3(9)4(10)6(11)12-5/h2-5,7-10H,1H2/t2-,3+,4-,5+/m0/s1
• InChI Key： SXZYCXMUPBBULW-SKNVOMKLSA-N
• SMILES： O1C([C@H]([C@H]([C@H]1[C@H](CO)O)O)O)=O

Computed Properties

• Exact Mass: 178.04773803g/mol
• Monoisotopic Mass: 178.04773803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: -2
• Topological Polar Surface Area: 107

Experimental Properties

• Color/Form: White to off white crystalline powder
• Density: 1.3253 (rough estimate)
• Melting Point: 184.0 to 188.0 deg-C
• Boiling Point: 467.9°C at 760 mmHg
• Refractive Index: 56 ° (C=2, H2O)
• Water Partition Coefficient: Soluble in water
• LogP: -2.571
• Sensitiveness: Sensitive to humidity
• Specific Rotation: 54.5 º (c=2, water 57.5 ºC)
• FEMA: 3763
• Optical Activity: [α]19/D +55°, c = 4 in H2O
• Solubility: dissolve in water

L-Gulono-1,4-lactone Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22;S24/25
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Safety Term：S22;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Gamma butyrolactones